Cas no 127725-83-1 (3H-Pyrrolo[1,2-a]imidazol-3-one,2,5,6,7-tetrahydro-)

3H-Pyrrolo[1,2-a]imidazol-3-one,2,5,6,7-tetrahydro- Properties

Names and Identifiers

• 3H-Pyrrolo[1,2-a]imidazol-3-one,2,5,6,7-tetrahydro-
• 3H-Pyrrolo[1,2-a]imidazol-3-one,2,5,6,7-tetrahydro-(9CI)
• 2,5,6,7-tetrahydro-3H-Pyrrolo[1,2-a]iMidazol-3-one
• 127725-83-1
• 6,7-Dihydro-2H-pyrrolo[1,2-a]imidazol-3(5H)-one
• 2,5,6,7-tetrahydropyrrolo[1,2-a]imidazol-3-one
• SCHEMBL13019589
• +Expand

• InChIKey： KKUDDCLEBQMGSX-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H8N2O/c9-6-4-7-5-2-1-3-8(5)6/h1-4H2
• SMILES： O=C1CN=C2CCCN12

Computed Properties

• Exact Mass: 124.06374
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 124.064
• Heavy Atom Count: 9
• Complexity: 186
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 32.7A^2

Experimental Properties

• PSA: 32.67